Cas no 2171675-62-8 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{4-(propan-2-yl)phenylcarbamoyl}propanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{4-(propan-2-yl)phenylcarbamoyl}propanoic acid
• CAS No: 2171675-62-8
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 6300190
• PubChem ID: 165549375
• Update Time: 2025-06-13

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{4-(propan-2-yl)phenylcarbamoyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{4-(propan-2-yl)phenylcarbamoyl}propanoic acid
• 2171675-62-8
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[4-(propan-2-yl)phenyl]carbamoyl}propanoic acid
• EN300-1481471

• Inchi： 1S/C28H28N2O5/c1-17(2)18-11-13-19(14-12-18)29-27(33)25(15-26(31)32)30-28(34)35-16-24-22-9-5-3-7-20(22)21-8-4-6-10-23(21)24/h3-14,17,24-25H,15-16H2,1-2H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： XSFGUMFERDIIFN-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC1C=CC(=CC=1)C(C)C)=O)CC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 726
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{4-(propan-2-yl)phenylcarbamoyl}propanoic acid

Recent Advances in the Study of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{4-(propan-2-yl)phenylcarbamoyl}propanoic acid (CAS: 2171675-62-8)

The compound 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{4-(propan-2-yl)phenylcarbamoyl}propanoic acid (CAS: 2171675-62-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug discovery, particularly in the development of novel therapeutic agents. The presence of both the fluorenylmethoxycarbonyl (Fmoc) protecting group and the isopropylphenylcarbamoyl moiety makes this compound a versatile intermediate in peptide synthesis and medicinal chemistry.

Recent studies have focused on the synthesis and characterization of this compound, aiming to optimize its yield and purity for large-scale production. Advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS), have been employed to confirm its structural integrity. Furthermore, computational modeling has provided insights into its conformational stability and potential interactions with biological targets, such as enzymes and receptors involved in inflammatory and oncogenic pathways.

One of the key findings from recent research is the compound's role as a building block in the synthesis of peptide-based drugs. Its Fmoc-protected amino acid derivative has been utilized in solid-phase peptide synthesis (SPPS), a widely adopted method for producing peptides with high precision. Researchers have reported successful incorporation of this compound into peptide sequences, demonstrating its compatibility with standard SPPS protocols. This advancement opens new avenues for the design of peptide therapeutics with enhanced bioavailability and target specificity.

In addition to its synthetic utility, preliminary biological evaluations have revealed promising pharmacological properties. In vitro assays have shown that derivatives of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{4-(propan-2-yl)phenylcarbamoyl}propanoic acid exhibit moderate inhibitory activity against certain proteases and kinases, which are often implicated in disease progression. These findings suggest its potential as a scaffold for developing enzyme inhibitors, although further optimization and in vivo studies are required to validate its therapeutic efficacy.

The compound's stability under various physiological conditions has also been investigated. Stability studies indicate that it remains intact in neutral and slightly acidic environments, but may undergo degradation under strongly basic conditions. This information is critical for formulating drug delivery systems that ensure the compound's integrity until it reaches its target site. Researchers are currently exploring encapsulation techniques, such as nanoparticle-based delivery, to enhance its stability and bioavailability.

Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the exploration of this compound's applications. For instance, a recent partnership has led to the development of a library of analogs, aiming to identify derivatives with improved pharmacological profiles. High-throughput screening (HTS) of these analogs is underway, with preliminary data indicating several hits with enhanced binding affinity and selectivity.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{4-(propan-2-yl)phenylcarbamoyl}propanoic acid (CAS: 2171675-62-8) represents a promising candidate in the realm of chemical biology and drug discovery. Its dual role as a synthetic intermediate and a potential therapeutic scaffold underscores its versatility. Ongoing research is expected to further elucidate its mechanisms of action and expand its applications, paving the way for innovative treatments in areas such as oncology, inflammation, and infectious diseases.